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Compound of Interest

Compound Name: Yttrium trifluoroacetate

Cat. No.: B1630765

. Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for yttrium
trifluoroacetate powder, a compound increasingly utilized in chemical synthesis and materials
science. Due to the limited availability of specific toxicological data for this compound, this
guide also includes information on related yttrium compounds and trifluoroacetate salts to
provide a broader understanding of potential hazards. All personnel handling this substance
must be adequately trained in laboratory safety and chemical handling procedures.

Chemical and Physical Properties

Yttrium trifluoroacetate is a white crystalline powder. A summary of its key physical and
chemical properties is provided in the table below.

Property

Value

Chemical Name

Yttrium(lll) trifluoroacetate

CAS Number 304851-95-4[1]

Molecular Formula Y(CFsCO2)s

Molecular Weight 427.95 g/mol (anhydrous basis)[1]
Appearance White to off-white powder or crystals[1]
Solubility Insoluble in water[2]
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Hazard Identification and Classification

Yttrium trifluoroacetate is classified as a hazardous substance. The primary hazards are
related to irritation of the skin, eyes, and respiratory tract.

Hazard . .
. GHS Pictogram Signal Word Hazard Statements
Classification
Skin Irritation k, ] H315: Causes skin
waalt text Warning o
(Category 2) irritation[1]
Eye Irritation t, ) H319: Causes serious
lwaalt text Warning o
(Category 2A) eye irritation[1]
Specific Target Organ
Toxicity - Single
E, ) H335: May cause
Exposure (Category laalt text Warning

i respiratory irritation[1]
3), Respiratory Tract

Irritation

Toxicological Information

Specific quantitative toxicological data, such as LD50 and LC50 values for yttrium
trifluoroacetate, are not readily available in the public domain. The toxicological properties
have not been fully investigated[3]. Therefore, a precautionary approach is essential. The
following table summarizes available toxicological information for related compounds.
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Compound/lon Route Species Value Reference
Yttrium
NIOSH REL: 1
Compounds (as - - [4]
mg/m3 TWA
Y)
Yttrium
OSHAPEL: 1
Compounds (as - - [4]
mg/m3 TWA
Y)
Yttrium Oxide LDLo: >10,000
Oral Rat [4]
(Y2053) mg/kg
Yttrium Oxide LDLo: >6,000
Oral Mouse [4]
(Y203) mg/kg
Trifluoroacetate Aquatic Low to moderate 2]
(TFA) salts Organisms toxicity

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific
handling procedures. The following diagram illustrates a general PPE selection process.
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Start: Handling Yttrium
Trifluoroacetate Powder
\4

Assess Task:
- Quantity
- Duration
- Potential for dust generation

Eye Protection

Small quantities,
low dust potential

Large quantities or
high dust potential

Side Shields

Safety Glasses with

Chemical Splash Goggles

Hand Protection

Nitrile Gloves

Body Protection

Standard Lab Coat

Respiratory Protection

Dust generation likely

Handled in a fume hood
with no dust generation

&~

N95 Dust Mask

No Respiratory
Protection Required

End: Proceed with
Handling

Click to download full resolution via product page

Caption: PPE Selection Workflow for Yttrium Trifluoroacetate Powder.

Engineering Controls
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» Work with yttrium trifluoroacetate powder in a well-ventilated area, preferably in a certified
chemical fume hood, especially when handling larger quantities or when dust generation is
likely.

o Ensure that eyewash stations and safety showers are readily accessible and in good working
order.

Handling Procedures

» Avoid contact with skin, eyes, and clothing.

Avoid breathing dust.

Wash hands thoroughly after handling.

Use non-sparking tools.

Keep away from incompatible materials such as strong oxidizing agents.

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.
o Store away from incompatible materials.
e The recommended storage temperature is under an inert gas (nitrogen or argon) at 2-8°C.[2]

Emergency Procedures
First-Aid Measures
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Exposure

First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with
plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get
medical attention if irritation develops and

persists.

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation o S )
respiration. If breathing is difficult, give oxygen.
Get medical aid.
If swallowed, do NOT induce vomiting. Get
Ingestion medical aid immediately. Call a poison control

center.

Accidental Release Measures

The following diagram outlines the general procedure for responding to a spill of yttrium

trifluoroacetate powder.
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Spill of Yttrium
Trifluoroacetate Powder

Evacuate immediate area
and restrict access

\
Don appropriate PPE:
- N95 Respirator
- Goggles
- Gloves
- Lab Coat

A

Ensure adequate ventilation
(use fume hood if possible)

Clean up spill

mall, manageable spill \Large or unmanageable spill

- Gently sweep up powder

- Place in a sealed container

Small Spill:

- Avoid creating dust

Large Spill:
- Contact EHS
- Do not attempt to clean up
if not trained

Decontaminate the area
with soap and water

Dispose of waste in
accordance with local regulations

End of Response

Click to download full resolution via product page

Caption: Emergency Spill Response for Yttrium Trifluoroacetate Powder.

Fire and Explosion Hazard Data
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Property Value

Not expected to be a significant fire hazard. It is

Flammability . .
a combustible solid.
Flash Point Not applicable.
Autoignition Temperature Not available.
Use extinguishing measures that are
appropriate to local circumstances and the
Extinguishing Media surrounding environment. Use water spray,

alcohol-resistant foam, dry chemical, or carbon

dioxide.

] May produce carbon oxides, hydrogen fluoride,
Hazardous Combustion Products ) ) ] N
and yttrium oxides under fire conditions.

Experimental Protocols for Toxicity Assessment

While specific experimental data for yttrium trifluoroacetate is lacking, the following are
generalized protocols based on OECD guidelines for assessing the acute toxicity and irritation
potential of a chemical substance. These are provided for informational purposes to illustrate
the methodologies used in toxicological assessments.

Acute Oral Toxicity - Up-and-Down Procedure (UDP)
(OECD Test Guideline 425)

¢ Principle: A sequential testing method where a single animal is dosed at a time. If the animal
survives, the dose for the next animal is increased,; if it dies, the dose is decreased. This
method minimizes the number of animals required to estimate the LD50.

e Methodology:

o Healthy, young adult rats of a single sex (typically females, as they are often slightly more
sensitive) are used.

o The test substance is administered in a single oral dose by gavage.
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o Animals are observed for mortality and clinical signs of toxicity for at least 14 days.

o The LD50 is calculated using the maximum likelihood method based on the survival
outcomes.

Acute Dermal Irritation/Corrosion (OECD Test Guideline
404)

e Principle: The test substance is applied to the skin of a single animal in a stepwise manner to
assess for corrosive or irritant effects.

o Methodology:
o A small area of skin on the back of an albino rabbit is clipped free of fur.

o A 0.5 g patch of the test substance (moistened with a small amount of water if solid) is
applied to the skin and covered with a gauze patch and semi-occlusive dressing.

o The patch is removed after a specified time (e.qg., 4 hours), and the skin is observed for
erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

o The severity of the skin reactions is scored, and the substance is classified based on the
scores.

Acute Eye Irritation/Corrosion (OECD Test Guideline
405)

¢ Principle: The test substance is applied to the eye of a single animal to assess for irritant or
corrosive effects.

e Methodology:

o Asingle dose of the test substance (0.1 mL for liquids, 0.1 g for solids) is instilled into the
conjunctival sac of one eye of an albino rabbit. The other eye serves as a control.

o The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24, 48, and 72
hours after application.
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o The severity of the eye reactions is scored, and the substance is classified based on the

scores and the reversibility of the effects.

Disposal Considerations

o Dispose of yttrium trifluoroacetate and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.

¢ \Waste materials should be treated as hazardous waste.

o Do not allow the material to be released into the environment.

Risk Assessment Workflow

A systematic risk assessment is crucial before handling yttrium trifluoroacetate powder. The

following diagram illustrates a typical workflow.
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Start: Proposed use of
Yttrium Trifluoroacetate

Identify Hazards:
- Skin/Eye Irritant
- Respiratory Irritant
- Unknown long-term effects

Assess Exposure Potential:
- Quantity used
- Frequency and duration of use
- Dust generation potential

\ 4

Evaluate Risks:
Combine hazard and
exposure information

Implement Control Measures

Low priority

- - Administrative Controls: Personal Protective Equipment:
Engineering Controls:
- SOPs - Gloves, Goggles, Lab Coat
- Fume hood . ) )
- Training - Respirator (if needed)

Review and Monitor Controls

End: Safe Handling
Procedure Established

Click to download full resolution via product page

Caption: Risk Assessment Workflow for Yttrium Trifluoroacetate Powder.

Disclaimer: This document is intended for informational purposes only and does not constitute
legal or professional advice. It is the responsibility of the user to ensure that all activities are
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conducted in a safe and compliant manner. Always consult the most recent Safety Data Sheet
(SDS) from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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